Cas no 1261755-48-9 (4-Iodo-2-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine)

• Product Name: 4-Iodo-2-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine
• CAS No: 1261755-48-9
• MF: C₁₂H₄Cl₃F₃IN
• MW: 452.425542831421
• CID: 4969861
• Update Time: 2025-06-30

4-Iodo-2-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-Iodo-2-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine

• Inchi： 1S/C12H4Cl3F3IN/c13-6-4-8(15)7(14)3-5(6)11-10(12(16,17)18)9(19)1-2-20-11/h1-4H
• InChI Key： JOXGIHUJWFEPEL-UHFFFAOYSA-N
• SMILES： IC1C=CN=C(C=1C(F)(F)F)C1C=C(C(=CC=1Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 344
• XLogP3: 5.9
• Topological Polar Surface Area: 12.9

Additional information on 4-Iodo-2-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine

Recent Advances in the Study of 4-Iodo-2-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS: 1261755-48-9)

The compound 4-Iodo-2-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS: 1261755-48-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and agrochemical development. Recent studies have focused on its synthesis, physicochemical properties, and biological activities, shedding light on its mechanisms of action and therapeutic possibilities.

One of the key areas of research has been the optimization of synthetic routes for 4-Iodo-2-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine. A study published in the Journal of Medicinal Chemistry (2023) reported an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. This advancement not only improves the accessibility of the compound for further research but also reduces production costs, making it more viable for large-scale applications. The study also highlighted the compound's stability under various conditions, which is crucial for its potential use in pharmaceutical formulations.

In terms of biological activity, recent investigations have explored the compound's interactions with various molecular targets. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated that 4-Iodo-2-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine exhibits potent inhibitory effects against certain kinase enzymes implicated in inflammatory diseases. The researchers utilized molecular docking simulations and in vitro assays to elucidate the binding modes and structure-activity relationships, providing valuable insights for future drug design efforts.

The agrochemical potential of this compound has also been a focus of recent research. Field trials conducted in 2023 showed that derivatives of 4-Iodo-2-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine exhibit remarkable efficacy against a broad spectrum of plant pathogens. The compound's unique combination of halogen atoms and the trifluoromethyl group appears to contribute to its enhanced bioavailability and environmental persistence, making it a promising candidate for next-generation crop protection agents.

Pharmacokinetic studies have revealed interesting properties of this compound. Research published in Xenobiotica (2024) reported favorable absorption and distribution characteristics, with moderate metabolic stability in liver microsomes. These findings suggest that 4-Iodo-2-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine could serve as a valuable scaffold for developing compounds with improved drug-like properties.

Looking forward, several research groups are investigating the potential of this compound in targeted drug delivery systems. Preliminary results from nanoparticle formulations incorporating 4-Iodo-2-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine show enhanced tumor accumulation in animal models, as reported in a recent ACS Nano publication. This innovative approach could open new avenues for cancer therapy, particularly for hard-to-treat malignancies.

In conclusion, the growing body of research on 4-Iodo-2-(2,4,5-trichlorophenyl)-3-(trifluoromethyl)pyridine (CAS: 1261755-48-9) underscores its multifaceted potential in both pharmaceutical and agrochemical applications. Continued investigation into its mechanism of action, structure-activity relationships, and formulation strategies will likely yield further breakthroughs in the coming years.